molecular formula C3H11ClNO3P B8415176 Dimethyl (aminomethyl)phosphonate hydrochloride

Dimethyl (aminomethyl)phosphonate hydrochloride

Cat. No. B8415176
M. Wt: 175.55 g/mol
InChI Key: FNAUIPGNLGDWRB-UHFFFAOYSA-N
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Description

Dimethyl (aminomethyl)phosphonate hydrochloride is a useful research compound. Its molecular formula is C3H11ClNO3P and its molecular weight is 175.55 g/mol. The purity is usually 95%.
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properties

Product Name

Dimethyl (aminomethyl)phosphonate hydrochloride

Molecular Formula

C3H11ClNO3P

Molecular Weight

175.55 g/mol

IUPAC Name

dimethoxyphosphorylmethanamine;hydrochloride

InChI

InChI=1S/C3H10NO3P.ClH/c1-6-8(5,3-4)7-2;/h3-4H2,1-2H3;1H

InChI Key

FNAUIPGNLGDWRB-UHFFFAOYSA-N

Canonical SMILES

COP(=O)(CN)OC.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dimethyl N-benzyl-aminomethylphosphonate hydrochloride (80.0 g) in methanol (800 ml) is hydrogenated at 40 psi with 10% palladium on powdered charcoal (4.0 g). The catalyst is removed by filtration through a pad of super cel. Evaporation of the methanolic filtrate gives a clear residue which is taken up in benzene. Removal of the benzene in vacuo affords crystalline dimethyl aminomethylphosphonate hydrochloride.
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